Cas no 1267313-28-9 (2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL)

• Product Name: 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL
• CAS No: 1267313-28-9
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 4584473
• PubChem ID: 79001589
• Update Time: 2025-05-19

2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(2-fluorophenyl)-
• 2-(2-fluorophenyl)propane-1,3-diol
• 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL

• Inchi： 1S/C9H11FO2/c10-9-4-2-1-3-8(9)7(5-11)6-12/h1-4,7,11-12H,5-6H2
• InChI Key： ZCCPNRBRVYOKOA-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=CC=C1F)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL

Introduction to 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL (CAS No: 1267313-28-9)

2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL, identified by its Chemical Abstracts Service (CAS) number 1267313-28-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its structural motif of a propyl chain linked to a fluorophenyl group, exhibits unique physicochemical properties that make it a promising candidate for various applications, particularly in drug discovery and development. The presence of the fluorine atom in the aromatic ring introduces electronic and steric effects that can modulate the biological activity of the molecule, making it an attractive scaffold for medicinal chemists.

The structure of 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL consists of a central propyl backbone with hydroxyl groups at both the 1 and 3 positions, enhancing its solubility and reactivity in aqueous environments. The fluorophenyl moiety, on the other hand, contributes to the compound's lipophilicity and potential interactions with biological targets. This combination of features has led to its exploration in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL and biological targets. Studies have demonstrated that the fluorine atom can participate in halogen bonding with specific residues in proteins, thereby enhancing binding affinity. Additionally, the hydroxyl groups provide opportunities for hydrogen bonding interactions, further stabilizing the compound's binding to its target enzymes or receptors.

In the realm of drug discovery, 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL has been investigated as a potential scaffold for developing novel therapeutics. Its structural flexibility allows for modifications at multiple positions, enabling medicinal chemists to fine-tune its pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression. The fluorophenyl group has been particularly noted for its ability to enhance metabolic stability and reduce susceptibility to enzymatic degradation.

One of the most compelling aspects of 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL is its potential role in modulating signaling pathways relevant to human health and disease. Research has highlighted its interaction with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammatory responses. By selectively inhibiting these enzymes, derivatives of this compound could serve as effective anti-inflammatory agents.

The synthesis of 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal-catalyzed cross-coupling reactions and stereoselective hydrogenations. These techniques have enabled the production of enantiomerically pure forms of the compound, which is crucial for evaluating its pharmacological activity.

Evaluation of the pharmacological profile of 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit inflammatory mediators and reduce oxidative stress in cellular models. Additionally, preclinical studies have shown that certain derivatives exhibit significant anti-proliferative effects against various cancer cell lines. These findings underscore the compound's potential as a lead molecule for further drug development.

The impact of fluorine substitution on the biological activity of aromatic compounds has been well-documented in literature. The introduction of a fluorine atom can alter electronic distribution within the molecule, leading to changes in binding affinity and metabolic stability. In the case of 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL, the fluorine atom enhances lipophilicity while maintaining solubility in polar environments. This balance is critical for achieving optimal pharmacokinetic profiles in vivo.

Future directions in research involving 2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL include exploring its potential as an intermediate in synthesizing more complex drug candidates. By leveraging structural analogs and combinatorial chemistry approaches, researchers aim to identify novel derivatives with enhanced therapeutic efficacy and reduced side effects. The integration of high-throughput screening technologies will further accelerate this process by enabling rapid assessment of large libraries of compounds.

In conclusion,2-(2-FLUOROPHENYL)PROPANE-1,3-DIOL (CAS No: 1267313-28-9) represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features—comprising a propyl chain linked to a fluorophenyl group—make it an attractive scaffold for drug discovery efforts aimed at addressing various human health challenges. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play a pivotal role in developing next-generation therapeutics.